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Introduction
Copper(I) antimonide, with the chemical formula Cu₃Sb, is an intermetallic compound that has

garnered interest in various scientific and technological fields. As a member of the copper-

antimony binary system, it exhibits properties that make it relevant in materials science,

electronics, and potentially in specialized applications within drug development, such as in the

formulation of novel delivery systems or as a component in certain medical devices. This

technical guide provides a comprehensive overview of the chemical formula, properties, and

experimental protocols related to copper(I) antimonide.

Chemical Formula and Structure
The accepted chemical formula for copper(I) antimonide is Cu₃Sb. It is a distinct phase in the

copper-antimony system and should not be confused with other copper antimonide
compounds like Cu₂Sb or Cu₅Sb₂.[1][2]

Copper(I) antimonide is known to exist in at least two polymorphic forms: a low-temperature

orthorhombic phase and a high-temperature cubic phase.[3] The low-temperature phase is the

most commonly studied and possesses an orthorhombic crystal structure belonging to the

Pmmn space group (No. 59).[3]

Table 1: Crystallographic Data for Orthorhombic Cu₃Sb
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Parameter Value Reference

Crystal System Orthorhombic [3]

Space Group Pmmn [3]

Lattice Parameters
a = 4.34 Å, b = 4.98 Å, c =

5.50 Å
[3]

Unit Cell Volume 119.02 Å³ [3]

Density 8.72 g/cm³ [3]

Physicochemical Properties
Copper(I) antimonide exhibits a range of properties characteristic of intermetallic compounds.

Its metallic nature is confirmed by both theoretical calculations and experimental observations.

Table 2: Physical and Electronic Properties of Cu₃Sb

Property Value Reference

Appearance Metallic gray or black crystal [2]

Band Gap 0.00 eV (metallic) [3]

Electrical Resistivity (at room

temperature)
0.43 mΩ·cm [3]

Thermopower (at 600 K) ~50 µV/K [3]

Solubility

Soluble in concentrated

hydrochloric acid and

antimonic acid chloride

[2]

Mechanical Properties

Experimental data on the mechanical properties of bulk Cu₃Sb are not extensively available in

the literature. However, first-principles calculations and studies on related copper alloys provide

some insights. For many intermetallic compounds, properties such as bulk modulus, shear
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modulus, Young's modulus, and Poisson's ratio are key indicators of their mechanical behavior.

[4][5][6] Further experimental investigation is required to fully characterize the mechanical

properties of Cu₃Sb.

Experimental Protocols
Synthesis of Bulk Copper(I) Antimonide
The synthesis of bulk copper(I) antimonide is typically achieved through a high-temperature

solid-state reaction between high-purity copper and antimony. The following protocol is a

generalized procedure based on available literature.[2][7]

Materials and Equipment:

High-purity copper powder or pieces

High-purity antimony powder or pieces

Quartz tube

Vacuum sealing system

High-temperature tube furnace

Agate mortar and pestle

Procedure:

Stoichiometric Weighing: Accurately weigh copper and antimony in a 3:1 molar ratio.

Mixing: Thoroughly mix the elemental powders in an agate mortar and pestle under an inert

atmosphere to ensure homogeneity.

Encapsulation: Transfer the mixed powder into a clean quartz tube.

Evacuation and Sealing: Evacuate the quartz tube to a high vacuum (e.g., < 10⁻⁴ torr) and

seal it using a torch.

Heating Profile:
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Place the sealed ampoule in a programmable tube furnace.

Slowly heat the ampoule to a temperature above the melting point of antimony (631 °C)

but below the peritectic decomposition temperature of Cu₃Sb to ensure a reaction in the

liquid-solid state. A temperature in the range of 650-700 °C is often employed.

Hold at this temperature for an extended period (e.g., 24-48 hours) to allow for complete

reaction and homogenization. Gentle rocking or tilting of the furnace can aid in mixing.

Annealing: After the initial reaction, the sample should be annealed at a temperature below

the solidus line to promote the formation of the desired low-temperature orthorhombic phase.

Based on the Cu-Sb phase diagram, an annealing temperature around 400-450 °C for

several days to weeks is recommended.[7]

Cooling: Slowly cool the furnace to room temperature. Quenching from high temperatures is

generally avoided as it may not stabilize the desired phase.[7]

Characterization: The resulting ingot can be characterized using various techniques to

confirm the formation of the Cu₃Sb phase.

Characterization Techniques
A suite of analytical techniques is essential to confirm the synthesis and characterize the

properties of copper(I) antimonide.

Table 3: Experimental Characterization Methods for Cu₃Sb
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Technique Purpose

Powder X-ray Diffraction (XRD)
To identify the crystal structure, phase purity,

and determine lattice parameters.

Scanning Electron Microscopy (SEM)
To observe the surface morphology and

microstructure of the synthesized material.

Energy-Dispersive X-ray Spectroscopy (EDX)
To determine the elemental composition and

confirm the stoichiometry of the compound.

Differential Thermal Analysis (DTA)
To study the phase transitions and thermal

stability of the compound.

Four-Probe Resistivity Measurement
To measure the electrical resistivity as a function

of temperature.

Seebeck Coefficient Measurement To determine the thermopower of the material.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the solid-state synthesis of copper(I)

antimonide.

Preparation Reaction Post-Processing & Analysis

Weigh Cu and Sb
(3:1 molar ratio) Mix Powders Seal in Evacuated

Quartz Tube
High-Temperature

Reaction Annealing Characterization
(XRD, SEM, etc.)

Click to download full resolution via product page

Synthesis Workflow for Copper(I) Antimonide

Crystal Structure Visualization
The following diagram provides a simplified 2D representation of the connectivity in the

orthorhombic crystal structure of Cu₃Sb, highlighting the coordination environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3365151?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Coordination in Cu₃Sb

Conclusion
Copper(I) antimonide (Cu₃Sb) is an intermetallic compound with well-defined structural and

physicochemical properties. The synthesis of this material is achievable through standard solid-

state chemistry techniques, and its characterization relies on a combination of diffraction,

microscopy, and thermal analysis methods. While its electronic and thermal transport

properties have been investigated, a more thorough experimental determination of its

mechanical properties is warranted. This guide provides a foundational understanding for

researchers and professionals working with or interested in the applications of copper(I)

antimonide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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